molecular formula C13H11NO5 B8385818 6-Methoxy-2-methylquinoline-3,4-dicarboxylic acid CAS No. 79842-55-0

6-Methoxy-2-methylquinoline-3,4-dicarboxylic acid

Cat. No. B8385818
CAS RN: 79842-55-0
M. Wt: 261.23 g/mol
InChI Key: MPQLTUCYYXOHCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methoxy-2-methylquinoline-3,4-dicarboxylic acid is a useful research compound. Its molecular formula is C13H11NO5 and its molecular weight is 261.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

79842-55-0

Molecular Formula

C13H11NO5

Molecular Weight

261.23 g/mol

IUPAC Name

6-methoxy-2-methylquinoline-3,4-dicarboxylic acid

InChI

InChI=1S/C13H11NO5/c1-6-10(12(15)16)11(13(17)18)8-5-7(19-2)3-4-9(8)14-6/h3-5H,1-2H3,(H,15,16)(H,17,18)

InChI Key

MPQLTUCYYXOHCV-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C2C=C(C=CC2=N1)OC)C(=O)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 59.4 g (0.335 mole) of 5-methoxyisatin, 225 g KOH in 800 ml H2O was treated dropwise with 121.4 g (0.932 mole) of ethylacetoacetate at 55° over a 2 hour period. The solution was refluxed 45 minutes and stirred 2 days at room temperature. Acidification with 300 ml concd. HCl while maintaining the temperature at ambient conditions gave a tan solid that was filtered, washed with H2O and dried; yield 60.8 g (69.4%).
Quantity
59.4 g
Type
reactant
Reaction Step One
Name
Quantity
225 g
Type
reactant
Reaction Step One
Quantity
121.4 g
Type
reactant
Reaction Step One
Name
Quantity
800 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.